3-(3-Methoxy-1-azetidinyl)propylamine

• Molecular Formula: C7H16N2O
• Molecular Weight: 144.21 g/mol
• IUPAC Name: 3-(3-methoxyazetidin-1-yl)propan-1-amine
• InChI: InChI=1S/C7H16N2O/c1-10-7-5-9(6-7)4-2-3-8/h7H,2-6,8H2,1H3
• InChI Key: GMMSRLQVZWKJFR-UHFFFAOYSA-N
• Canonical SMILES: COC1CN(C1)CCCN

Description

3-(3-Methoxy-1-azetidinyl)propylamine is a useful research compound. Its molecular formula is C7H16N2O and its molecular weight is 144.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of phthalimide 300 (5.2 g, 18.9 mmol) and N2H4.H2O (1.9 g, 37.8 mmol) in EtOH (100 mL) was heated at reflux temperature for 3 h. The solution was cooled to 0° C., the solid filtered off and washed with cold EtOH (20 mL) and EtOAc (100 mL). The solvent was evaporated to half volume, stored at −20° C. for 16 h and the suspension filtered. The filtrate was evaporated, the residue was dissolved in Et2O, the solid filtered off and the solvent was evaporated to give crude diamine 301 (1.8 g, 66%) as a yellow oil, which was used without further purification: 1H NMR δ 4.02 (p, J=5.8 Hz, 1H, CHO), 3.58-3.63 (m, 2H, CH2N), 3.25 (s, 3H, OCH3), 2.82-2.87 (m, 2H, CH2N), 2.72 (t, J=6.9 Hz, 2H, NCH2), 2.50 (t, J=7.1 Hz, 2H, NCH2), 1.40-1.60 (m, 4H, NH2, CH2); MS (APCI) m/z 145 (MH+, 100%).